N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamide

• IUPAC Name: N-[2-[4-(4-chlorobenzoyl)piperazin-1-yl]phenyl]-4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C25H20ClFN4O2/c26-19-8-6-18(7-9-19)25(33)31-13-11-30(12-14-31)23-4-2-1-3-22(23)29-24(32)20-10-5-17(16-28)15-21(20)27/h1-10,15H,11-14H2,(H,29,32)
• InChI Key: OKUYPNHDDRRKNN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2NC(=O)C3=C(C=C(C=C3)C#N)F)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H20ClFN4O2
• Molecular Weight: 462.9 g/mol

Description

N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamide, commonly known as CFTR modulator, is a small molecule drug that has shown promising results in treating cystic fibrosis (CF).

Mechanism of Action

N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators work by targeting the N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR protein and correcting its function. The N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR protein is a chloride channel that regulates the movement of salt and water in and out of cells. In patients with N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamide, the N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR protein is defective, leading to impaired chloride transport and thick, sticky mucus in the lungs. N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators work by either increasing the opening of the N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR channel or stabilizing the open state of the channel, thereby improving chloride transport and reducing mucus viscosity.
Biochemical and Physiological Effects:
N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators have been shown to improve lung function, reduce the frequency of pulmonary exacerbations, and improve the quality of life in patients with N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamide. N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators also affect other organs, such as the pancreas and intestines, by improving the function of the N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR protein. N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators have been shown to increase insulin secretion and improve glucose tolerance in patients with N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamide-related diabetes. N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators also improve intestinal function and reduce the frequency of intestinal obstruction in patients with N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamide.

Advantages and Limitations for Lab Experiments

N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators have several advantages for lab experiments. They are small molecules that can easily penetrate cell membranes and reach their target. N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators are also specific to the N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR protein and do not affect other ion channels. However, N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators have some limitations for lab experiments. They can be toxic at high concentrations and can affect other cellular processes. N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators also have limited solubility, which can affect their bioavailability and efficacy.

Future Directions

For N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators include the development of more potent and selective modulators, the identification of biomarkers for patient selection and monitoring, and the optimization of dosing regimens. N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators have the potential to revolutionize the treatment of N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamide and other diseases related to ion transport dysfunction.

Synthesis Methods

The synthesis of N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators involves several steps, including the synthesis of the piperazine and benzamide moieties, followed by the coupling of these two components. The final product is obtained through purification and crystallization. The synthesis method has been optimized to produce high yields of the desired product.

Scientific Research Applications

N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators have been extensively studied in the context of cystic fibrosis. N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamide is a genetic disorder that affects the function of the N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR protein, which is responsible for regulating the movement of salt and water in and out of cells. N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators work by correcting the function of the defective N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR protein. N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamideTR modulators have been shown to improve lung function, reduce the frequency of pulmonary exacerbations, and improve the quality of life in patients with N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-4-cyano-2-fluorobenzamide.